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Compound of Interest

Compound Name:
6-Bromo-5-methoxypyridine-2-

carboxylic acid

Cat. No.: B185292 Get Quote

Essential Safety and Handling Guide for 6-
Bromo-5-methoxypyridine-2-carboxylic acid
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds. This guide provides

essential, immediate safety and logistical information for the handling of 6-Bromo-5-
methoxypyridine-2-carboxylic acid, including detailed personal protective equipment (PPE)

requirements, operational procedures, and disposal plans. Adherence to these guidelines is

critical for minimizing risks and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling 6-Bromo-5-methoxypyridine-2-carboxylic acid, a comprehensive PPE

ensemble is required to prevent exposure. The following table summarizes the necessary

protective gear, drawing on safety protocols for similar pyridine and carboxylic acid derivatives.
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PPE Category Item Specification Rationale

Eye and Face

Protection

Safety Goggles or

Safety Glasses with

Side-Shields

Must conform to

OSHA 29 CFR

1910.133 or European

Standard EN166.[1]

Protects eyes from

splashes, dust, and

fumes.[2][3]

Face Shield

To be used in addition

to goggles when there

is a high risk of

splashing.[3]

Provides full-face

protection from

chemical splashes.[3]

Skin and Body

Protection
Gloves

Chemically resistant

gloves such as nitrile

or butyl rubber.[3]

Prevents skin contact

with the chemical.[4]

Laboratory Coat or

Chemical Resistant

Apron

Long-sleeved and

properly fitted.[2]

Protects skin and

personal clothing from

contamination.[2]

Respiratory Protection
Dust Mask or

Respirator

Effective dust mask

for handling solids.

Use a NIOSH-

approved respirator

with an appropriate

cartridge if ventilation

is inadequate or if

dust/aerosols are

generated.[2][5]

Prevents inhalation of

harmful dust or

vapors.[3]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 6-Bromo-5-methoxypyridine-2-carboxylic acid is crucial

for safety and experimental integrity.

Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in good

working order.[1]
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Work in a well-ventilated area, preferably within a chemical fume hood.[2][6]

Assemble all necessary equipment and reagents before handling the compound.

Put on all required personal protective equipment as detailed in the table above.

Handling:

Avoid direct contact with the skin, eyes, and clothing.[2]

Avoid the formation of dust and aerosols.[6]

Use non-sparking tools to prevent ignition sources.[6]

Keep the container tightly closed when not in use.[1][2]

Wash hands thoroughly after handling the compound.[2]

In Case of Exposure:

Eyes: Immediately rinse with plenty of water for at least 15 minutes, including under the

eyelids. Seek medical attention.[7][8]

Skin: Wash off immediately with plenty of soap and water for at least 15 minutes. If skin

irritation persists, seek medical attention.[7][8]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms occur.[1][7]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce

vomiting. Seek medical attention.[9]

Disposal Plan
Proper disposal of 6-Bromo-5-methoxypyridine-2-carboxylic acid and its containers is

critical to prevent environmental contamination and ensure regulatory compliance.

Waste Identification:
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All waste containing 6-Bromo-5-methoxypyridine-2-carboxylic acid must be classified

as hazardous chemical waste.[5]

Segregation and Storage:

Collect waste in a designated, properly labeled, and sealed container.[1][5] The label

should clearly state "Hazardous Waste" and the full chemical name.[5]

Store the waste container in a designated satellite accumulation area away from

incompatible materials, such as strong oxidizing agents.[5]

Disposal Procedure:

Dispose of the contents and container to an approved waste disposal plant in accordance

with local, state, and federal regulations.[2][8]

Do not dispose of down the drain or in regular trash.[2][5]

Experimental Workflow Diagram
The following diagram illustrates the logical flow for the safe handling of 6-Bromo-5-
methoxypyridine-2-carboxylic acid, from preparation to final disposal.
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Safe Handling Workflow: 6-Bromo-5-methoxypyridine-2-carboxylic acid
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Caption: Workflow for safe handling of 6-Bromo-5-methoxypyridine-2-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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